4-(4-Chlorophenyl)-2-phenyl-6-(phenylsulfanyl)-5-pyrimidinecarbonitrile

• IUPAC Name: 4-(4-chlorophenyl)-2-phenyl-6-phenylsulfanylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C23H14ClN3S/c24-18-13-11-16(12-14-18)21-20(15-25)23(28-19-9-5-2-6-10-19)27-22(26-21)17-7-3-1-4-8-17/h1-14H
• InChI Key: IXFXJQQMGUNKHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(C(=N2)SC3=CC=CC=C3)C#N)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H14ClN3S
• Molecular Weight: 399.9 g/mol

Description

4-(4-Chlorophenyl)-2-phenyl-6-(phenylsulfanyl)-5-pyrimidinecarbonitrile (hereinafter referred to as 4CP2PP5PC) is a synthetic compound that has been studied for its potential use in a variety of scientific applications. 4CP2PP5PC has been found to possess a range of interesting properties, including strong antioxidant and anti-inflammatory effects. In

Scientific Research Applications

Spectroscopic and Computational Analysis

A study by Alzoman et al. (2015) used spectroscopic techniques (FT-IR and FT-Raman) and computational methods (density functional theory) to investigate the molecular structure, stability, and optical properties of a chemotherapeutic agent analog. This research highlights the compound's potential application in designing drugs with specific optical properties for therapeutic uses (Alzoman et al., 2015).

Anticancer Potential

Tiwari et al. (2016) reported on the synthesis and in vitro evaluation of pyrimidine derivatives, including those similar to the compound of interest, for their anticancer activities. The study demonstrated that certain derivatives exhibit promising anticancer properties against various human tumor cell lines, suggesting a potential pathway for developing new anticancer agents (Tiwari et al., 2016).

Antibacterial Activity

A novel synthesis approach for pyrimidine derivatives, including those structurally related to 4-(4-Chlorophenyl)-2-phenyl-6-(phenylsulfanyl)-5-pyrimidinecarbonitrile, was explored by Abdelrazek (1989), demonstrating their potential application in developing new antibacterial agents. These synthesized compounds showed efficacy against various bacterial strains, indicating their importance in addressing antibiotic resistance challenges (Abdelrazek, 1989).

Nonlinear Optical Properties

A study focused on the electronic and optical properties of thiopyrimidine derivatives, including analyses of their nonlinear optical behavior. This research provides a foundation for utilizing these compounds in optoelectronic devices and materials science, emphasizing their role in advancing technology and materials engineering (Hussain et al., 2020).